Cas no 1287217-56-4 (2-Methoxythien-3-ylamine)
2-Methoxythien-3-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxythien-3-ylamine
- 2-methoxythiophen-3-amine
- FCH1143462
- OR200023
-
- Inchi: 1S/C5H7NOS/c1-7-5-4(6)2-3-8-5/h2-3H,6H2,1H3
- InChI Key: RYMCKBUEFSTFOL-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Topological Polar Surface Area: 63.5
2-Methoxythien-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408677-1g |
2-Methoxythiophen-3-amine |
1287217-56-4 | 95+% | 1g |
¥3738.00 | 2024-08-09 |
2-Methoxythien-3-ylamine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-Methoxythien-3-ylamine
2-Methoxythien-3-ylamine (CAS No. 1287217-56-4): An Overview of Its Properties, Applications, and Recent Research
2-Methoxythien-3-ylamine (CAS No. 1287217-56-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of potential applications, from synthetic intermediates to drug development. This article provides a comprehensive overview of 2-Methoxythien-3-ylamine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.
Chemical Properties and Structure
2-Methoxythien-3-ylamine is a heterocyclic compound with the molecular formula C5H6NOS. It consists of a thiophene ring substituted with a methoxy group at the 2-position and an amino group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.
The thiophene ring in 2-Methoxythien-3-ylamine is known for its aromaticity and electron-donating nature, which can influence its reactivity and stability. The methoxy group is an electron-donating substituent that can enhance the nucleophilicity of the amino group, making the compound more reactive in certain synthetic transformations. The amino group itself can participate in various chemical reactions, such as acylation, alkylation, and condensation reactions.
Synthesis Methods
The synthesis of 2-Methoxythien-3-ylamine has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-aminothiophene with methyl iodide in the presence of a base to form the corresponding methoxy derivative. This reaction typically proceeds via an SN2 mechanism, where the nucleophilic attack of the amino group on the methyl iodide leads to the formation of the methoxy group.
An alternative approach involves the use of palladium-catalyzed coupling reactions. For example, 3-bromothiophene can be coupled with methylamine in the presence of a palladium catalyst to form 2-Methoxythien-3-ylamine. This method offers high yields and good functional group tolerance, making it suitable for large-scale synthesis.
Biological Activities and Applications
2-Methoxythien-3-ylamine has shown promising biological activities that make it a valuable compound in pharmaceutical research. One area of interest is its potential as a scaffold for drug discovery. The thiophene ring and amino group provide structural diversity that can be exploited to design molecules with specific biological activities.
Recent studies have explored the use of 2-Methoxythien-3-ylamine-derived compounds as inhibitors of various enzymes involved in disease pathways. For example, researchers have synthesized derivatives of 2-Methoxythien-3-ylamine that exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further development.
In addition to enzyme inhibition, 2-Methoxythien-3-ylamine-based compounds have also been investigated for their anti-inflammatory properties. Studies have shown that certain derivatives can modulate inflammatory responses by interfering with signaling pathways involved in inflammation. This makes them potential candidates for treating inflammatory diseases such as arthritis and asthma.
Recent Research Developments
The field of research surrounding 2-Methoxythien-3-ylamine is rapidly evolving, with new findings being reported regularly. One recent study published in the Journal of Medicinal Chemistry investigated the use of 2-Methoxythien-3-ylamine-derived compounds as selective inhibitors of Janus kinases (JAKs). JAKs are important signaling proteins involved in cytokine-mediated signaling pathways and are implicated in various autoimmune diseases. The study identified several derivatives with high selectivity and potency against JAK1 and JAK3, highlighting their potential as therapeutic agents.
Another notable study focused on the use of 2-Methoxythien-3-ylamine-based compounds as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many approved drugs. Researchers synthesized a series of derivatives and tested their ability to modulate specific GPCRs involved in pain sensation and neurodegenerative diseases. The results showed that certain derivatives exhibited potent agonist or antagonist activity, suggesting their potential as lead compounds for drug discovery.
Safety Considerations and Future Prospects
In any application involving new chemical entities, safety considerations are paramount. While no specific safety concerns have been reported for 2-Methoxythien-3-ylamine, it is essential to conduct thorough toxicological studies to ensure its safe use in pharmaceutical applications. Preclinical studies should evaluate its toxicity profile, including acute and chronic toxicity, genotoxicity, and carcinogenicity.
The future prospects for < strong > 2 - Methoxythien - 3 - ylamine strong > are promising. Its unique chemical structure and versatile biological activities make it an attractive scaffold for drug discovery and development. Ongoing research efforts aim to optimize its properties through structural modifications and identify new applications in various therapeutic areas.
1287217-56-4 (2-Methoxythien-3-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)